2,4-Diaminotoluene
2,4-Diaminotoluene
2,4-Diaminotoluene is an organic compound, which is used for the production of industrial dyes.
2,4-Diaminotoluene is a primary aromatic amine (PAA) that is used in industrial and agricultural applications. It is employed as an intermediate in the manufacture of toluene diisocyanate and polyurethane foam, elastomers and coatings.
4-Methyl-m-phenylenediamine is an industrial intermediate, widely used in the production of industrial dyes and polyurethane foams.
2,4-diaminotoluene is an aminotoluene that is para-toluidine with an additional amino group at position 2. It has a role as a metabolite. It derives from a p-toluidine.
2,4-toluenediamine appears as a colorless crystalline solid. Toxic by ingestion and inhalation. Irritates skin and eyes. Slightly soluble in water and neutrally buoyant in water. Decomposes with emission of toxic oxides of nitrogen at high temperatures. Used in making dyes.
2, 4-Toluenediamine, also known as developer MT or 24-diaminotoluene, belongs to the class of organic compounds known as diaminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group exactly 2 amino groups. 2, 4-Toluenediamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 4-Toluenediamine can be biosynthesized from p-toluidine. 2, 4-Toluenediamine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
2,4-Diaminotoluene is a primary aromatic amine (PAA) that is used in industrial and agricultural applications. It is employed as an intermediate in the manufacture of toluene diisocyanate and polyurethane foam, elastomers and coatings.
4-Methyl-m-phenylenediamine is an industrial intermediate, widely used in the production of industrial dyes and polyurethane foams.
2,4-diaminotoluene is an aminotoluene that is para-toluidine with an additional amino group at position 2. It has a role as a metabolite. It derives from a p-toluidine.
2,4-toluenediamine appears as a colorless crystalline solid. Toxic by ingestion and inhalation. Irritates skin and eyes. Slightly soluble in water and neutrally buoyant in water. Decomposes with emission of toxic oxides of nitrogen at high temperatures. Used in making dyes.
2, 4-Toluenediamine, also known as developer MT or 24-diaminotoluene, belongs to the class of organic compounds known as diaminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group exactly 2 amino groups. 2, 4-Toluenediamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 4-Toluenediamine can be biosynthesized from p-toluidine. 2, 4-Toluenediamine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
95-80-7
VCID:
VC21087278
InChI:
InChI=1S/C7H10N2/c1-5-2-3-6(8)4-7(5)9/h2-4H,8-9H2,1H3
SMILES:
CC1=C(C=C(C=C1)N)N
Molecular Formula:
C7H10N2
CH3C6H3(NH2)2
C7H10N2
CH3C6H3(NH2)2
C7H10N2
Molecular Weight:
122.17 g/mol
2,4-Diaminotoluene
CAS No.: 95-80-7
Cat. No.: VC21087278
Molecular Formula: C7H10N2
CH3C6H3(NH2)2
C7H10N2
Molecular Weight: 122.17 g/mol
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Specification
| Description | 2,4-Diaminotoluene is an organic compound, which is used for the production of industrial dyes. 2,4-Diaminotoluene is a primary aromatic amine (PAA) that is used in industrial and agricultural applications. It is employed as an intermediate in the manufacture of toluene diisocyanate and polyurethane foam, elastomers and coatings. 4-Methyl-m-phenylenediamine is an industrial intermediate, widely used in the production of industrial dyes and polyurethane foams. 2,4-diaminotoluene is an aminotoluene that is para-toluidine with an additional amino group at position 2. It has a role as a metabolite. It derives from a p-toluidine. 2,4-toluenediamine appears as a colorless crystalline solid. Toxic by ingestion and inhalation. Irritates skin and eyes. Slightly soluble in water and neutrally buoyant in water. Decomposes with emission of toxic oxides of nitrogen at high temperatures. Used in making dyes. 2, 4-Toluenediamine, also known as developer MT or 24-diaminotoluene, belongs to the class of organic compounds known as diaminotoluenes. These are organic aromatic compounds containing a benzene that carries a single methyl group exactly 2 amino groups. 2, 4-Toluenediamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). 2, 4-Toluenediamine can be biosynthesized from p-toluidine. 2, 4-Toluenediamine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. |
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| CAS No. | 95-80-7 |
| Molecular Formula | C7H10N2 CH3C6H3(NH2)2 C7H10N2 |
| Molecular Weight | 122.17 g/mol |
| IUPAC Name | 4-methylbenzene-1,3-diamine |
| Standard InChI | InChI=1S/C7H10N2/c1-5-2-3-6(8)4-7(5)9/h2-4H,8-9H2,1H3 |
| Standard InChI Key | VOZKAJLKRJDJLL-UHFFFAOYSA-N |
| Impurities | 2,4-Dinitrotoluene and diaminotoluene isomers are present as impurities. |
| SMILES | CC1=C(C=C(C=C1)N)N |
| Canonical SMILES | CC1=C(C=C(C=C1)N)N |
| Boiling Point | 558 °F at 760 mm Hg (NTP, 1992) 292.0 °C 292 °C 558°F |
| Colorform | Needles from water; crystals from alcohol Prisms from alcohol Colorless crystals |
| Flash Point | 300 °F (NTP, 1992) 149 °C 300°F |
| Melting Point | 210 °F (NTP, 1992) 99.0 °C 99 °C 99°C 210°F |
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